![molecular formula C16H21NO5S2 B2774889 N-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)-4-methoxy-2-methylbenzenesulfonamide CAS No. 2034366-53-3](/img/structure/B2774889.png)
N-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)-4-methoxy-2-methylbenzenesulfonamide
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Description
N-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)-4-methoxy-2-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C16H21NO5S2 and its molecular weight is 371.47. The purity is usually 95%.
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Scientific Research Applications
Anti-inflammatory and Analgesic Applications
Research into benzenesulfonamide derivatives, such as the synthesis and characterization of celecoxib derivatives, has demonstrated potential anti-inflammatory and analgesic activities. These derivatives showed significant inhibition of inflammation and pain without causing tissue damage in liver, kidney, colon, and brain compared to untreated controls or celecoxib, suggesting their potential for developing new therapeutic agents with reduced side effects (Küçükgüzel et al., 2013).
Anticancer and Antimicrobial Properties
Another study focused on the new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups. These compounds exhibited high singlet oxygen quantum yield, making them potent candidates for photodynamic therapy in cancer treatment. Their photophysical and photochemical properties suggest they could serve as effective Type II photosensitizers, a crucial aspect of targeting cancer cells with minimal damage to surrounding tissues (Pişkin, Canpolat, & Öztürk, 2020).
Antimicrobial and Antioxidant Studies
The synthesis of compounds like ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates has shown remarkable antibacterial and antifungal properties. These studies indicate that benzenesulfonamide derivatives could lead to the development of new antimicrobial agents. Additionally, certain compounds demonstrated profound antioxidant potential, suggesting their utility in combating oxidative stress-related diseases (Raghavendra et al., 2016).
Catalysts in Chemical Syntheses
Benzenesulfonamide derivatives have also been employed as catalysts in chemical reactions, such as the synthesis of copper(II) complexes. These complexes act as efficient and selective catalysts in alcohol oxidation, highlighting their potential application in synthetic chemistry and industrial processes. The ability to catalyze these reactions with high selectivity and efficiency could lead to advancements in the synthesis of complex molecules (Hazra et al., 2015).
properties
IUPAC Name |
N-[2-(2-hydroxyethoxy)-2-thiophen-3-ylethyl]-4-methoxy-2-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO5S2/c1-12-9-14(21-2)3-4-16(12)24(19,20)17-10-15(22-7-6-18)13-5-8-23-11-13/h3-5,8-9,11,15,17-18H,6-7,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKMXBEJOYIRJQS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC)S(=O)(=O)NCC(C2=CSC=C2)OCCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.